Cas no 21411-42-7 (2,4,6-Trimethylbenzyl mercaptan (>90%))

2,4,6-Trimethylbenzyl mercaptan (>90%) Properties

Names and Identifiers

• 2,4,6-Trimethylbenzyl mercaptan
• (2,4,6-trimethylphenyl)methanethiol
• 2,3-DIMETHOXYBENZYL ISOTHIOCYANATE
• mesityl-methanethiol
• Mesityl-methanthiol
• NSC181935
• 2,4,6-Trimethylbenzyl mercaptan, 98%
• InChI=1/C10H14S/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5,11H,6H2,1-3H
• mesitylmethanethiol
• J-640206
• 21411-42-7
• Benzenemethanethiol, 2,4,6-trimethyl-
• NSC-181935
• AKOS009157046
• 2,4,6-Trimethylbenzyl mercaptan (>90%)
• FT-0609905
• LJZYEPXPMRRXTA-UHFFFAOYSA-N
• DTXSID40306896
• J-800208
• SCHEMBL509722
• (2, 4, 6-trimethylphenyl)methanethiol
• EN300-1085542
• Benzenemethanethiol,2,4,6-trimethyl-
• NSC 181935
• CS-0280361
• G78035
• DB-045571
• +Expand

• MDL： MFCD00173911
• InChIKey： LJZYEPXPMRRXTA-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14S/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5,11H,6H2,1-3H3
• SMILES： CC1=CC(=C(CS)C(=C1)C)C

Computed Properties

• Exact Mass: 166.08200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.082
• Heavy Atom Count: 11
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 1A^2

Experimental Properties

• LogP: 3.04160
• PSA: 38.80000
• Refractive Index: 1.5512 (estimate)
• Boiling Point: 120 °C5 mm Hg(lit.)
• Melting Point: 46-48 °C(lit.)
• Flash Point: >230 °F
• Density: 0.9952 (estimate)

2,4,6-Trimethylbenzyl mercaptan (>90%) Security Information

• WGK Germany：3
• Safety Instruction： S23-S26-S36
• Risk Phrases：R20/21/22; R36/37/38
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

2,4,6-Trimethylbenzyl mercaptan (>90%) Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%